Cas no 1227508-91-9 (6-(Chloromethyl)-2,3'-bipyridine)

• Product Name: 6-(Chloromethyl)-2,3'-bipyridine
• CAS No: 1227508-91-9
• MF: C₁₁H₉ClN₂
• MW: 204.655561208725
• CID: 5231344
• Update Time: 2025-06-08

6-(Chloromethyl)-2,3'-bipyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Chloromethyl)-2,3'-bipyridine
• 6-(Chloromethyl)-2,3-bipyridine

• Inchi： 1S/C11H9ClN2/c12-7-10-4-1-5-11(14-10)9-3-2-6-13-8-9/h1-6,8H,7H2
• InChI Key： OCJZWNLPUUQUTG-UHFFFAOYSA-N
• SMILES： ClCC1=CC=CC(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 1.9
• Topological Polar Surface Area: 25.8

Additional information on 6-(Chloromethyl)-2,3'-bipyridine

6-(Chloromethyl)-2,3'-bipyridine (CAS No. 1227508-91-9): A Versatile Compound in Chemical and Biomedical Research

6-(Chloromethyl)-2,3'-bipyridine, identified by the CAS No. 1227508-91-9, is an organochloride derivative of the bipyridine family with unique structural features that render it valuable in diverse research applications. This compound consists of a chloromethyl group attached to the sixth carbon position of a bipyridine scaffold formed via a meta linkage between two pyridine rings (positions 2 and 3'). The presence of both pyridyl nitrogen atoms and the reactive chloromethyl moiety enables this molecule to participate in various chemical transformations and biological interactions, making it a focal point in contemporary studies.

Recent advancements in synthetic methodologies have enhanced the accessibility of 6-(Chloromethyl)-2,3'-bipyridine. Researchers from the University of Cambridge reported a novel palladium-catalyzed cross-coupling strategy in Journal of Organic Chemistry (Volume 88, Issue 15) that achieves high yields under mild conditions by leveraging the compound's meta-linked structure. This approach utilizes Suzuki-Miyaura coupling with aryl halides to generate functionalized derivatives for pharmaceutical screening libraries. The chloromethyl group serves as an ideal handle for subsequent nucleophilic substitution reactions, allowing chemists to introduce diverse substituents such as amino groups or hydroxyl moieties without compromising the integrity of the bipyridine core.

In pharmacological studies, this compound has emerged as a promising ligand for metal-based drug design. A team at Stanford University demonstrated its ability to form stable complexes with ruthenium(II) ions (Inorganic Chemistry, 2023), exhibiting selective cytotoxicity against breast cancer cell lines (MCF-7) with IC₅₀ values as low as 0.8 μM. The bipyridine framework provides optimal chelation geometry while the chloromethyl group enables covalent attachment to drug carriers or targeting ligands through thiol-michael addition reactions under physiological conditions. These properties align with current trends toward developing targeted therapeutics with reduced off-target effects.

Bioconjugation applications have further expanded its utility in biomedical imaging. Scientists at MIT engineered this compound into fluorescent probes by attaching it to quantum dots via amidation chemistry (Nano Letters, 2024). The resulting conjugates showed enhanced cellular uptake efficiency due to the positive charge contribution from pyridinium groups formed under physiological pH conditions. In vivo studies using murine models revealed superior tumor localization compared to conventional probes, attributed to the compound's unique electronic properties arising from its extended π-conjugated system combined with chlorine-induced electron withdrawal.

The compound's role in enzyme inhibition mechanisms has also gained attention. A collaborative study between ETH Zurich and Harvard Medical School identified its binding affinity for histone deacetylases (HDACs) when incorporated into small molecule inhibitors (Nature Communications, 2024). Computational docking simulations revealed that the chloromethyl group forms hydrogen bonds with key residues in HDAC active sites while the bipyridine framework stabilizes protein-ligand interactions through π-stacking interactions. This dual mechanism contributes to improved selectivity over earlier HDAC inhibitors lacking such structural features.

In material science applications, 6-(Chloromethyl)-2,3'-bipyridine is being explored for self-healing polymer systems. Researchers at KAIST developed dynamic covalent networks using this compound as a crosslinker via reversible thiol-michael addition chemistry (Advanced Materials, 2024). The chlorine atom facilitates controlled radical polymerization during synthesis while enabling dynamic reorganization under specific stimuli such as UV light or pH changes. These materials exhibit exceptional mechanical recovery properties after damage without compromising thermal stability - a critical advancement for biomedical devices requiring durability and adaptability.

Critical evaluations from recent studies highlight its photophysical characteristics under different solvents systems (Photochemical & Photobiological Sciences, January 2024). Fluorescence quantum yields were measured at approximately 45% in DMSO solutions when excited at 380 nm wavelength, demonstrating potential for use in fluorescence resonance energy transfer (FRET) based biosensors. The meta-linked structure contributes to planarity maintenance even after substitution reactions, which is crucial for maintaining consistent optical properties across different experimental setups.

Ongoing investigations focus on optimizing its application in gene delivery systems through cationic lipid formulations (Biomaterials Science, March 2024). By incorporating this compound into lipid nanoparticles via ester linkages between its chloromethyl group and phospholipid chains, researchers achieved transfection efficiencies comparable to commercial reagents while reducing cytotoxicity by over 40%. The pyridinium moieties provide necessary positive charges for DNA condensation without excessive cellular membrane disruption - a significant step toward safer non-viral vectors.

The latest structural biology research reveals novel insights into its interaction with DNA molecules (Nucleic Acids Research, April 2024). X-ray crystallography studies showed that this compound binds preferentially to AT-rich sequences through intercalation facilitated by its extended π-system and forms hydrogen bonds with phosphate backbone groups via nitrogen atoms on both pyridyl rings. This dual binding mode creates opportunities for developing sequence-specific DNA modifiers useful in epigenetic therapy research.

Sustainable synthesis approaches are being developed using green chemistry principles (Green Chemistry, May 2024). A solvent-free microwave-assisted method employing potassium carbonate as catalyst achieves conversion rates exceeding 95% when synthesizing this compound from picolinaldehyde derivatives and formaldehyde solutions under controlled temperature regimes (160°C for optimal results). Such methods reduce environmental impact while maintaining product purity standards required for biomedical applications.

Clinical translation efforts are currently focused on evaluating its compatibility with existing therapeutic platforms (Molecular Pharmaceutics, June Circular dichroism spectroscopy analysis demonstrated minimal structural perturbation when incorporated into antibody-drug conjugates up to concentrations of ^{-5 M - critical for maintaining antibody functionality during bioconjugation processes.}

Recent computational studies using density functional theory (DFT) calculations have provided atomic-level insights into its catalytic behavior (Catalysis Science & Technology, July ^{-4 M catalyst loading achieved conversions up to % within hours at room temperature - significantly outperforming traditional catalysts requiring elevated temperatures or harsh conditions.}

In biochemical assays, has been shown effective in stabilizing membrane proteins during purification processes (Biochemistry, August % yield improvement observed compared conventional detergents due interaction sites created by combination of aromatic rings and positively charged nitrogen atoms forming stable micelles around protein structures.

A groundbreaking application reported in Nature Nanotechnology,) involves integration into nanoscale drug delivery systems where chloromethyl group enables site-specific attachment therapeutic payloads via bioorthogonal click chemistry reactions occurring within living organisms without interference biological processes.

Critical reviews published recently emphasize importance understanding stereochemical configurations when synthesizing enantiomerically pure variants important chiral pharmaceutical development contexts (Tetrahedron,). Advanced chromatographic techniques coupled mass spectrometry now allow precise characterization stereoisomers arising asymmetric synthesis pathways involving Grignard reagents protected amino groups。